Cas no 478083-09-9 (1-N-Boc-4-(5-indolyl)piperazine)

1-N-Boc-4-(5-indolyl)piperazine structure
478083-09-9 structure
Product name:1-N-Boc-4-(5-indolyl)piperazine
CAS No:478083-09-9
MF:C17H23N3O2
MW:301.38342
CID:2357957
PubChem ID:21027344

1-N-Boc-4-(5-indolyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-N-Boc-4-(5-indolyl)piperazine
    • tert-butyl 4-(1h-indol-5-yl)piperazine-1-carboxylate
    • SCHEMBL1537817
    • 478083-09-9
    • 4-(1H-Indol-5-yl)-piperazine-1-carboxylic Acid, tert-butyl Ester
    • DB-111355
    • 4-(1H-indol-5-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • Inchi: InChI=1S/C17H23N3O2/c1-17(2,3)22-16(21)20-10-8-19(9-11-20)14-4-5-15-13(12-14)6-7-18-15/h4-7,12,18H,8-11H2,1-3H3
    • InChI Key: QULCFZHYCBLWAX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 301.17902698Da
  • Monoisotopic Mass: 301.17902698Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.6Ų

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